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Compound of Interest

Compound Name: Fentonium bromide

Cat. No.: B1672594 Get Quote

Essential Safety and Handling Guide for Fentonium
Bromide
Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for handling

Fentonium bromide in a laboratory setting. Given the absence of a specific, comprehensive

Safety Data Sheet (SDS) for Fentonium bromide, this guidance is based on information for

structurally and functionally related anticholinergic compounds, namely atropine and

hyoscyamine, along with general principles of laboratory safety.

Core Safety and Handling Information
Fentonium bromide is an anticholinergic and antispasmodic agent.[1] Due to its

pharmacological activity, it should be handled with care to avoid accidental exposure. The

primary hazards associated with similar compounds include high acute toxicity if ingested or

inhaled.[1][2][3]
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Parameter Information Source(s)

Primary Hazards
Fatal if swallowed or inhaled.

Causes skin and eye irritation.
[4]

Personal Protective Equipment

(PPE)

Safety glasses with side-

shields, chemical-resistant

gloves (e.g., nitrile), lab coat,

and in case of dusts or

aerosols, a respirator.

Storage

Store in a cool, dry, dark place.

Short-term at 0-4°C, long-term

at -20°C. Keep container

tightly sealed.

First Aid: Ingestion

Do NOT induce vomiting.

Rinse mouth with water and

seek immediate medical

attention.

First Aid: Inhalation

Move to fresh air. If not

breathing, give artificial

respiration. Seek immediate

medical attention.

First Aid: Skin Contact

Remove contaminated

clothing. Wash skin with soap

and plenty of water.

First Aid: Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Disposal

Dispose of as hazardous

waste in accordance with local,

state, and federal regulations.
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Personal Protective Equipment (PPE) Protocol
Objective: To ensure adequate protection against accidental exposure to Fentonium bromide.

Procedure:

Eye and Face Protection: Wear safety glasses with side-shields conforming to EN166 (EU)

or NIOSH (US) standards.

Skin Protection:

Wear a standard laboratory coat.

Wear chemical-resistant gloves (e.g., nitrile gloves). Inspect gloves for integrity before

each use.

Change gloves immediately if they become contaminated.

Respiratory Protection:

When handling the powder form or if there is a risk of generating dust or aerosols, use a

NIOSH-approved respirator.

Work in a well-ventilated area, preferably within a chemical fume hood.

Safe Handling and Experimental Workflow
Objective: To minimize the risk of exposure during routine handling and experimentation.
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Fentonium Bromide Handling and Safety Workflow

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Workspace
(Fume Hood, Spill Kit)

Step 1

Weigh Compound in
Vented Enclosure

Step 2

Dissolve or Dilute
in Fume Hood

Step 3

Perform Experiment

Step 4

Decontaminate Surfaces

Step 5

Dispose of Waste
(Hazardous Waste Stream)

Step 6

Doff PPE

Step 7

Wash Hands Thoroughly

Step 8
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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